Cas no 2216753-32-9 ((R)-2-(1-oxoisoindolin-2-yl)butanoic acid)

• Product Name: (R)-2-(1-oxoisoindolin-2-yl)butanoic acid
• CAS No: 2216753-32-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5223135
• Update Time: 2025-10-28

(R)-2-(1-oxoisoindolin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(1-oxoisoindolin-2-yl)butanoic acid

• Inchi： 1S/C12H13NO3/c1-2-10(12(15)16)13-7-8-5-3-4-6-9(8)11(13)14/h3-6,10H,2,7H2,1H3,(H,15,16)/t10-/m1/s1
• InChI Key： KOISFQPSDTYGKX-SNVBAGLBSA-N
• SMILES： [C@@H](N1CC2=CC=CC=C2C1=O)(CC)C(=O)O

Additional information on (R)-2-(1-oxoisoindolin-2-yl)butanoic acid

(R)-2-(1-Oxoisoindolin-2-yl)butanoic Acid: A Comprehensive Overview

(R)-2-(1-Oxoisoindolin-2-yl)butanoic acid, identified by the CAS number 2216753-32-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an isoindoline ring system with a butanoic acid moiety. The isoindoline ring, a bicyclic structure consisting of a benzene ring fused to a pyrrole-like ring, contributes to the compound's intriguing chemical properties. The (R) configuration at the chiral center further adds complexity and specificity to its interactions in biological systems.

The synthesis of (R)-2-(1-Oxoisoindolin-2-yl)butanoic acid involves a series of carefully designed organic reactions. Researchers have employed various strategies, including oxidative coupling and stereoselective synthesis, to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral center, ensuring the compound's enantiomeric excess is maintained throughout the process. These methods not only enhance the compound's scalability but also pave the way for its potential application in drug discovery.

In terms of applications, (R)-2-(1-Oxoisoindolin-2-yl)butanoic acid has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for developing novel therapeutic agents. Its ability to modulate specific biological targets, such as enzymes and receptors, makes it a valuable tool in drug design. Recent studies have highlighted its potential as an inhibitor of certain kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

Moreover, the compound's structural versatility has led to its exploration in materials science. The isoindoline moiety's aromaticity and conjugation properties make it suitable for applications in optoelectronic materials. Researchers have reported that derivatives of this compound exhibit interesting photophysical properties, such as fluorescence and electrochromism, which could be harnessed for advanced materials development.

Recent research has also focused on understanding the compound's interaction with biological systems at a molecular level. Advanced techniques, such as X-ray crystallography and molecular dynamics simulations, have provided insights into its binding modes and pharmacokinetics. These studies have revealed that the compound's stereochemistry plays a critical role in its bioavailability and efficacy.

In addition to its scientific applications, (R)-2-(1-Oxoisoindolin-2-yl)butanoic acid has garnered attention for its potential environmental impact. Studies have assessed its biodegradability and toxicity profiles, which are essential considerations for its safe use in industrial and medical settings. Preliminary findings suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions.

Looking ahead, the development of novel synthetic routes and functionalization strategies will undoubtedly expand the utility of this compound further. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new applications in fields such as diagnostics, therapeutics, and sustainable materials production.

In conclusion, (R)-2-(1-Oxoisoindolin-2-yl)butanoic acid stands as a testament to the interdisciplinary nature of modern chemical research. Its unique structure, coupled with cutting-edge synthesis methods and diverse applications, positions it as a key player in advancing scientific innovation across multiple domains.